Cas no 1807225-51-9 (Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate)
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate
-
- Inchi: 1S/C12H14N2O2/c1-3-8-4-10(7-14)11(12(15)16-2)5-9(8)6-13/h4-5H,3,7,14H2,1-2H3
- InChI Key: REWYPLQMCNHAPX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C#N)C(CC)=CC=1CN)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000176-250mg |
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate |
1807225-51-9 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010000176-500mg |
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate |
1807225-51-9 | 97% | 500mg |
863.90 USD | 2021-07-06 | |
| Alichem | A010000176-1g |
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate |
1807225-51-9 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate
Comprehensive Overview of Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9)
Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its cyano and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C12H14N2O2, highlights its potential for diverse chemical modifications, making it a valuable asset in drug discovery and material science.
In recent years, the demand for Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate has surged, particularly in the context of small-molecule drug development and precision agriculture. Researchers are increasingly exploring its applications in designing enzyme inhibitors and receptor modulators, driven by its ability to interact with biological targets. The compound’s ethylbenzoate backbone further enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched in pharmacokinetics forums and AI-driven research platforms.
The synthesis of CAS No. 1807225-51-9 typically involves multi-step organic reactions, including cyanation and esterification processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a recurring concern among users searching for analytical standards or reference materials. Notably, the compound’s stability under ambient conditions aligns with the growing industry focus on green chemistry and sustainable synthesis, addressing environmental concerns highlighted in global scientific discussions.
From a commercial perspective, Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate is often listed in catalogs of fine chemical suppliers, with inquiries frequently tied to bulk pricing and custom synthesis options. Its role in developing crop protection agents also resonates with agrochemical trends, where users search for novel pesticide intermediates or herbicide synergists. The compound’s cyano group is particularly noteworthy, as it often contributes to binding affinity in target interactions—a detail emphasized in structure-activity relationship (SAR) studies.
In conclusion, Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to both medicinal chemistry and agrochemical applications ensures its relevance in ongoing scientific advancements. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential in cutting-edge developments.
1807225-51-9 (Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)